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Compound of Interest

Compound Name: 2,4,5-Trichlorophenetole

Cat. No.: B15046015

Proper disposal of 2,4,5-Trichlorophenetole requires careful adherence to hazardous waste
regulations due to its presumed toxicity and persistence in the environment. While specific data
for 2,4,5-Trichlorophenetole is limited, its structural similarity to 2,4,5-Trichlorophenol, a
known hazardous substance, necessitates a cautious approach to its management and
disposal. This guide provides a comprehensive overview of the recommended procedures for
handling, storing, and disposing of 2,4,5-Trichlorophenetole, drawing upon safety protocols
for structurally related chlorinated compounds.

Immediate Safety and Handling Precautions

Researchers and laboratory personnel must handle 2,4,5-Trichlorophenetole in a controlled
environment, utilizing appropriate personal protective equipment (PPE) to minimize exposure
risk.

Personal Protective Equipment (PPE):
e Gloves: Chemical-resistant gloves (e.qg., nitrile, viton) are mandatory to prevent skin contact.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to
protect against splashes.

e Lab Coat: A flame-retardant lab coat should be worn to protect clothing and skin.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15046015?utm_src=pdf-interest
https://www.benchchem.com/product/b15046015?utm_src=pdf-body
https://www.benchchem.com/product/b15046015?utm_src=pdf-body
https://www.benchchem.com/product/b15046015?utm_src=pdf-body
https://www.benchchem.com/product/b15046015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15046015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Respiratory Protection: When handling the powder form or in situations where dust or
aerosols may be generated, a NIOSH-approved respirator with an organic vapor/acid gas
cartridge and a P100 particulate filter is recommended.

Engineering Controls:

» All handling of 2,4,5-Trichlorophenetole should be conducted in a well-ventilated laboratory,
preferably within a certified chemical fume hood.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to contain the contamination
and ensure the safety of personnel.

Spill Response:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated, if safe to do so.

» Contain: For solid spills, cover with a dry absorbent material such as sand, vermiculite, or a
commercial sorbent. For liquid spills, dike the area to prevent spreading.

» Neutralize: For spills of chlorinated phenols, a mixture of soda ash and slaked lime can be
used for neutralization.[1] This may also be effective for 2,4,5-Trichlorophenetole.

o Collect: Carefully collect the absorbed material using non-sparking tools and place it into a
labeled, sealed container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly with soap and water. All cleaning materials
should also be treated as hazardous waste.

Disposal Procedures

Proper disposal of 2,4,5-Trichlorophenetole is critical to prevent environmental contamination.
It must be treated as a hazardous waste in accordance with local, state, and federal
regulations.
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Waste Characterization:

e Due to its chlorinated aromatic structure, 2,4,5-Trichlorophenetole is likely to be classified

as a hazardous waste. Consult your institution's environmental health and safety (EHS)

department for specific waste codes.

Disposal Method:

e The recommended method for the disposal of chlorinated organic compounds is high-

temperature incineration in a licensed hazardous waste facility.[2] This process ensures the

complete destruction of the compound.

» Do not dispose of 2,4,5-Trichlorophenetole down the drain or in regular trash.[2]

Quantitative Data for 2,4,5-Trichlorophenol (as a

proxy)

The following table summarizes key quantitative data for 2,4,5-Trichlorophenol, which can be

used as a conservative estimate for the properties of 2,4,5-Trichlorophenetole.

Property Value Reference
CAS Number 95-95-4 [11[3]
Molecular Formula CeHsCIz0 [3]
Molecular Weight 197.45 g/mol

Melting Point 67 °C

Boiling Point 253 °C

Solubility in Water

1.15¢g/L at 20 °C

Vapor Pressure

0.003 mmHg at 25 °C

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,4,5-

Trichlorophenetole.
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Caption: Decision-making workflow for the handling and disposal of 2,4,5-Trichlorophenetole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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